Cas no 1798674-89-1 (3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide)

• Product Name: 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide
• CAS No: 1798674-89-1
• MF: C₁₈H₁₅N₃O₄S₂
• MW: 401.459401369095
• CID: 5374019
• Update Time: 2025-06-08

3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C18H15N3O4S2/c1-21-16-7-15(2-3-17(16)25-18(21)22)27(23,24)20-9-12-6-14(10-19-8-12)13-4-5-26-11-13/h2-8,10-11,20H,9H2,1H3
• InChI Key： LGJLRJOLAMYIEL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3=CC(C4C=CSC=4)=CN=C3)(=O)=O)C=C2N(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide

Introduction to 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide (CAS No. 1798674-89-1)

3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1798674-89-1, represents a sophisticated molecular structure that combines elements of benzoxazole, thiophene, and pyridine moieties, making it a promising candidate for various therapeutic applications.

The molecular framework of 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide is characterized by its intricate connectivity and functional groups. The presence of a benzoxazole core provides a stable scaffold with potential bioactivity, while the incorporation of a thiophene ring enhances its pharmacological properties. Additionally, the N-substituted pyridine moiety contributes to its binding affinity and metabolic stability, making it an attractive molecule for drug development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The benzoxazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The addition of a thiophene ring further modulates its pharmacokinetic profile, enhancing solubility and bioavailability. These features make 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzoxazole-5-sulfonamide a valuable compound for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that benzoxazole derivatives can interact with specific neurotransmitter receptors, potentially leading to novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The presence of the pyridine moiety in 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yll)methyl]-1,3-benzoxazole-5-sulfonamide further enhances its ability to modulate these pathways.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the thiophene ring at the 5-position of the benzoxazole core is particularly challenging due to the need for regioselective functionalization. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that researchers can conduct thorough biological evaluations.

Evaluation of the pharmacological properties of 3-methyl-2-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]- 1,3-benzoxazole-5-sulfonamide has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors associated with neurological disorders. Furthermore, animal models have demonstrated its ability to cross the blood-brain barrier, suggesting that it may be an effective therapeutic agent when administered orally.

The structural features of this compound also make it an attractive candidate for drug repurposing. By leveraging existing knowledge about benzoxazole derivatives and their biological activities, researchers can identify new therapeutic applications for 3-methyl -2 -oxo -N-[( 5 - thiophen strong>)